5,6-dimethyl-3-(2-oxo-2-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 5,6-dimethyl-3-[2-oxo-2-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethyl]pyrimidin-4-one
• InChI: InChI=1S/C20H23N7O3/c1-13-14(2)23-12-27(20(13)29)11-18(28)26-7-3-4-15(10-26)8-17-24-19(25-30-17)16-9-21-5-6-22-16/h5-6,9,12,15H,3-4,7-8,10-11H2,1-2H3
• InChI Key: HAKXCWHXQZKBRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)N2CCCC(C2)CC3=NC(=NO3)C4=NC=CN=C4)C
• Molecular Formula: C20H23N7O3
• Molecular Weight: 409.4 g/mol

Description

5,6-dimethyl-3-(2-oxo-2-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H23N7O3 and its molecular weight is 409.45. The purity is usually 95%.
BenchChem offers high-quality 5,6-dimethyl-3-(2-oxo-2-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,6-dimethyl-3-(2-oxo-2-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluations

• Insecticidal and Antibacterial Potential : Heterocyclic compounds related to pyrimidine and pyrazole have been synthesized and evaluated for their potential as insecticidal and antimicrobial agents. One study synthesized pyrimidine-linked pyrazole heterocyclics, which demonstrated significant insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms (Deohate & Palaspagar, 2020).

• Anticancer and Anti-5-lipoxygenase Agents : Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds have shown promising results in cytotoxic evaluations against cancer cell lines such as HCT-116 and MCF-7, as well as inhibition of 5-lipoxygenase, suggesting their potential therapeutic applications (Rahmouni et al., 2016).

• Antiproliferative Activity Against Cancer Cell Lines : The synthesis of new derivatives of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one has been carried out, with several compounds showing significant antiproliferative effects on various human cancer cell lines, highlighting their potential as anticancer agents (Mallesha et al., 2012).

• Antibacterial Agents : The development of new heterocyclic compounds containing a sulfonamido moiety aimed at antibacterial applications revealed that several of these compounds exhibited high antibacterial activities, showcasing their potential use as novel antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

• Plant Growth Stimulant Activity : Novel 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3(2H)-one derivatives have been synthesized and their preliminary biological evaluation indicated pronounced plant growth stimulant activity, suggesting a potential application in agriculture (Yengoyan et al., 2018).